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Compound of Interest

Compound Name: Benzyl alcohol-d5

Cat. No.: B1357184

An In-depth Technical Guide to Benzyl alcohol-d5

Introduction

Benzyl alcohol-d5 is the deuterated form of benzyl alcohol, an aromatic alcohol characterized
by a benzene ring substituted with a hydroxymethyl group. In Benzyl alcohol-d5, the five
hydrogen atoms on the phenyl group are replaced with deuterium. This isotopic labeling makes
it a valuable tool in various scientific disciplines, particularly in analytical chemistry and drug
development. It serves as an internal standard for quantitative analysis by Nuclear Magnetic
Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid
Chromatography-Mass Spectrometry (LC-MS)[1]. The deuterium substitution can also influence
the pharmacokinetic and metabolic profiles of drug candidates, making it a subject of interest in
pharmaceutical research[1][2].

Chemical and Physical Properties

The fundamental chemical and physical properties of Benzyl alcohol-d5 are summarized in
the tables below. This data is essential for its handling, storage, and application in experimental
settings.

Table 1: General and Physical Properties
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Property

Value

Appearance

Colorless to light yellow liquid[1][2]

Molecular Formula

C7H3Ds0[2]

Molecular Weight 113.17 g/mol [2][3]

Density 1.094 g/mL at 25°C[2]

Melting Point -16 to -13°CJ[2]

Boiling Point 203-205°C[2]

Flash Point 96°C (closed cup), 100°C (open cup)[4]

Refractive Index

n20/D 1.539[2]

Water Solubility

43 g/L[4]

LogP (Octanol/Water)

1.1[4]

ble 2: ic and Analvtical

Property

Value

CAS Number

68661-10-9[2]

Isotopic Purity

98 atom % D

Assay 99% (CP)

InChl Key WVDDGKGOMKODPV-RALIUCGRSA-N[2]
OCC1=C([2H]DC([2HD=C([2H])C([2H])=C1[2H

SMILES ([2HDC([2H])=C([2H])C([2H])=C1[2H]

[2]

Experimental Protocols

Synthesis of Benzyl alcohol-d5 via Cannizzaro Reaction

This protocol describes a general method for the synthesis of benzyl alcohol from

benzaldehyde, which can be adapted for the synthesis of Benzyl alcohol-d5 using deuterated

starting materials. The Cannizzaro reaction involves the disproportionation of an aldehyde
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lacking alpha-hydrogens in the presence of a strong base to yield a carboxylic acid and a
primary alcohol[5].

Principle: Aromatic aldehydes, in the presence of a strong aqueous or alcoholic alkali, undergo
simultaneous oxidation and reduction to produce the corresponding alcohol and the salt of the
carboxylic acid[5].

Methodology:
o Two moles of benzaldehyde-d5 are reacted with a strong base such as potassium hydroxide.

e The reaction mechanism involves the nucleophilic attack of a hydroxide ion on the carbonyl
carbon of one benzaldehyde-d5 molecule.

e This is followed by the transfer of a deuteride ion to the carbonyl carbon of a second
benzaldehyde-d5 molecule.

e A subsequent proton transfer completes the reaction, yielding Benzyl alcohol-d5 and the
potassium salt of benzoic acid-d5[5].

The resulting Benzyl alcohol-d5 can be separated and purified from the reaction mixture.

Use as an Internal Standard in Quantitative Analysis

Benzyl alcohol-d5 is frequently used as an internal standard in chromatographic methods to
improve the precision and accuracy of quantification.

Methodology (LC-MS/MS):

o Preparation of Standard Solutions: A stock solution of Benzyl alcohol-d5 is prepared in a
suitable solvent (e.g., DMSO, methanol). This is then used to spike calibration standards and
unknown samples at a known, fixed concentration.

o Sample Preparation: The analyte of interest is extracted from the sample matrix (e.g.,
plasma, tissue homogenate). The Benzyl alcohol-d5 internal standard is added during this
process.
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o Chromatographic Separation: The sample extract is injected into an LC system. Benzyl
alcohol-d5 and the analyte are separated on a suitable column based on their
physicochemical properties.

o Mass Spectrometric Detection: The column effluent is introduced into a mass spectrometer.
The instrument is set to monitor specific precursor-to-product ion transitions for both the
analyte and Benzyl alcohol-d5 (Multiple Reaction Monitoring - MRM).

o Quantification: The peak area ratio of the analyte to the internal standard is calculated. This
ratio is then used to determine the concentration of the analyte in the unknown sample by
comparing it to a calibration curve constructed from the standards.

Visualizations

Workflow for Quantitative Analysis using Benzyl
alcohol-d5 as an Internal Standard
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Caption: Workflow for LC-MS/MS quantification using an internal standard.
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Safety and Handling

Benzyl alcohol-d5 should be handled with appropriate safety precautions. It is harmful if
swallowed or inhaled and causes serious eye irritation[6].

« Personal Protective Equipment: Wear protective gloves, clothing, and eye/face protection[4].

» Handling: Avoid contact with skin and eyes. Avoid inhaling vapor or mist. Use in a well-
ventilated area or under a fume hood[4].

o Storage: Store at room temperature in a well-ventilated place[4].
o First Aid:

o Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing[4].

o Skin: Wash with plenty of soap and water[4].
o Ingestion: Rinse mouth. Do NOT induce vomiting[4].

o Inhalation: Move person into fresh air[4]. In all cases of exposure, seek medical
attention[4].

Applications

 Internal Standard: Due to its chemical similarity to the non-deuterated form and its distinct
mass, it is an ideal internal standard for accurate quantification in various analytical
methods[1].

o Tracer Studies: It can be used as a tracer in metabolic and pharmacokinetic studies to follow
the fate of benzyl alcohol or related compounds in biological systems[1][2].

* NMR Spectroscopy: In 2H NMR spectroscopy, it has been used to study the average
orientation and location of molecules within liquid crystal phases[7].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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